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Compound of Interest

Compound Name: 5-Ethyl-2,3-dimethyloctane

Cat. No.: B14537404

An experimental setup for measuring the viscosity of 5-Ethyl-2,3-dimethyloctane.

Application Note: Viscosity Measurement of 5-Ethyl-
2,3-dimethyloctane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the determination of the dynamic and
kinematic viscosity of 5-Ethyl-2,3-dimethyloctane, a branched alkane. Viscosity is a critical
physicochemical property that influences a substance's flow behavior, affecting its handling,
processing, and performance in various applications. The primary method detailed is capillary
viscometry, a precise technique for measuring the kinematic viscosity of Newtonian fluids.[1][2]
The protocol also includes the necessary steps for measuring the density of the substance,
which is required to calculate dynamic viscosity from the kinematic viscosity.[3][4]

Physicochemical Properties

While specific experimental viscosity data for 5-Ethyl-2,3-dimethyloctane is not readily
available in public literature, its basic properties have been computed and are summarized
below. These properties are essential for context and for the calculations involved in viscosity
determination.

Table 1: Computed Physicochemical Properties of 5-Ethyl-2,3-dimethyloctane
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Property Value Source
IUPAC Name 5-ethyl-2,3-dimethyloctane  [5]
CAS Number 62184-01-4 [5]
Molecular Formula Ci2H26 [5]

| Molecular Weight | 170.33 g/mol |[5] |

Experimental Principles

Kinematic Viscosity (v): This method measures the resistive flow of a fluid under the influence
of gravity.[4][6] A capillary viscometer is used to measure the time it takes for a fixed volume of
the fluid to flow through a small capillary tube.[1] The kinematic viscosity is then calculated
using the viscometer's calibration constant.[2][4][6]

Dynamic Viscosity (n): Also known as absolute viscosity, this property measures the fluid's
internal resistance to flow when an external force is applied.[3][4] It is calculated by multiplying
the kinematic viscosity by the density (p) of the fluid at the same temperature.[3][4]

n=vxp

Below is a diagram illustrating the relationship between these two properties.

Qiltiply by DensNivide by Density

|
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Figure 1: Relationship between Kinematic and Dynamic Viscosity.

Experimental Protocols

An overview of the entire experimental process, from sample preparation to final data analysis,
Is provided in the workflow diagram below.

Preparation

1. Prepare Sample
(5-Ethyl-2,3-dimethyloctane)

2. Clean & Calibrate
(Viscometer, Pycnometer)

Measufement
\4

3. Measure Density (p)
using Pycnometer

4. Set Constant
Temperature Bath

5. Measure Efflux Time (t)
using Capillary Viscometer

Anewsis

6. Calculate Kinematic Viscosity
v=Cxt

7. Calculate Dynamic Viscosity
n=vxp

Click to download full resolution via product page

Figure 2: Experimental workflow for viscosity determination.

Protocol 1: Density Measurement

Objective: To accurately determine the density of 5-Ethyl-2,3-dimethyloctane at various
temperatures, which is required for the calculation of dynamic viscosity.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b14537404?utm_src=pdf-body-img
https://www.benchchem.com/product/b14537404?utm_src=pdf-body-img
https://www.benchchem.com/product/b14537404?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14537404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Apparatus and Materials:

Pycnometer (Gay-Lussac type, 25 mL)

» Analytical balance (readability +0.0001 g)
o Constant temperature water bath

e Thermometer

e 5-Ethyl-2,3-dimethyloctane sample

e Deionized water

o Acetone (for cleaning)

Methodology:

¢ Cleaning: Thoroughly clean the pycnometer with acetone and then deionized water. Dry it
completely.

e Calibration:

[¢]

Weigh the empty, dry pychometer (ma).

[e]

Fill the pycnometer with deionized water and place it in the constant temperature bath set
to the desired temperature (e.g., 20°C) for 30 minutes to reach thermal equilibrium.

[¢]

Ensure the water level is at the calibration mark, removing any excess. Dry the outside of
the pycnometer and weigh it (m2).

[¢]

The volume of the pycnometer (V) can be calculated using the known density of water
(p_water) at that temperature: V = (mz2 - m1) / p_water.

o Sample Measurement:
o Empty and dry the calibrated pycnometer.

o Fill it with the 5-Ethyl-2,3-dimethyloctane sample.
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o Place the filled pycnometer in the constant temperature bath at the same temperature for
30 minutes.

o Adjust the sample volume to the mark, dry the exterior, and weigh it (ms).

o Calculation: The density of the sample (p_sample) is calculated as: p_sample = (ms - m1) / V.

» Repeat the procedure for all desired temperatures.

Protocol 2: Kinematic Viscosity Measurement

Objective: To measure the kinematic viscosity of 5-Ethyl-2,3-dimethyloctane using a
calibrated capillary viscometer.

Apparatus and Materials:

» Ubbelohde or Cannon-Fenske capillary viscometer (select a size appropriate for the
expected viscosity range).

» Constant temperature water bath with a transparent window (stability £0.02°C).
 Digital stopwatch (accuracy £0.01 s).

» Pipette or syringe for sample loading.

e 5-Ethyl-2,3-dimethyloctane sample.

o Appropriate solvents (e.g., heptane, acetone) for cleaning.

Methodology:

o Cleaning: Clean the viscometer thoroughly with a suitable solvent and dry it with a stream of
clean, dry air.

o Sample Loading: Introduce a known volume of the 5-Ethyl-2,3-dimethyloctane sample into
the viscometer's reservoir.[2]

o Temperature Equilibration:
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o Place the viscometer in the constant temperature bath in a vertical position.[2]

o Allow at least 30 minutes for the sample to reach thermal equilibrium with the bath.[2]

¢ Flow Measurement:

o Using suction (e.g., a pipette bulb), draw the liquid up through the capillary tube until the
meniscus is above the upper timing mark.[2]

o Release the suction and allow the liquid to flow freely down the capillary under gravity.[2]
o Start the stopwatch precisely when the meniscus passes the upper timing mark.

o Stop the stopwatch precisely when the meniscus passes the lower timing mark.[2]

o This measured time is the efflux time (t).

e Replicates: Repeat the flow measurement at least three times. The efflux times should be
within an acceptable range (e.g., £0.2%). Use the average of these readings for calculations.

» Calculation: Calculate the kinematic viscosity (v) in centistokes (cSt) using the following
equation:v=C x t

o Where C is the calibration constant of the viscometer (provided by the manufacturer or
determined using a standard of known viscosity) and t is the average efflux time in
seconds.

Data Presentation

The following table presents example data for the viscosity of a branched C12 alkane at
different temperatures. This illustrates how the final results should be structured.

Table 2: Example Viscosity Data for a Branched C12 Alkane
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. Kinematic Dynamic
Temperature Average Efflux  Density ] ] : ]
. Viscosity (v) Viscosity (n)
(°C) Time (s) (glcmd)
(cSt or mm?/s) (mPa-s or cP)

20.0 250.5 0.765 2.505 1.916

40.0 185.1 0.750 1.851 1.388

60.0 142.3 0.735 1.423 1.046

80.0 112.0 0.720 1.120 0.806

(Note: Data is illustrative. A viscometer with a constant C = 0.01 cSt/s is assumed for this
example.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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